Cas no 872714-50-6 (4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester)

• Product Name: 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester
• CAS No: 872714-50-6
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 1026560
• PubChem ID: 49758155
• Update Time: 2025-05-22

4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-methoxyquinoline-3-carboxylate
• 4-bromo-6-methoxy-3-Quinolinecarboxylic acid ethyl ester
• 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester
• Ethyl4-bromo-6-methoxyquinoline-3-carboxylate
• SCHEMBL2947439
• BCP029263
• 4-Bromo-6-methoxy-quinoline-3-carboxylic acid ethyl ester
• JQGFRMBBTLWQHW-UHFFFAOYSA-N
• SY343514
• A862694
• FT-0767452
• SB72440
• ethyl 4-bromo-6-(methyloxy)-3-quinolinecarboxylate
• MFCD16987484
• DTXSID30677906
• AMY19017
• 872714-50-6
• DA-19544

• MDL： MFCD16987484
• Inchi： 1S/C13H12BrNO3/c1-3-18-13(16)10-7-15-11-5-4-8(17-2)6-9(11)12(10)14/h4-7H,3H2,1-2H3
• InChI Key： JQGFRMBBTLWQHW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=CN=C2C=CC(=CC2=1)OC

Computed Properties

• Exact Mass: 309.00006g/mol
• Monoisotopic Mass: 309.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester

Recent Advances in the Study of 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester (CAS: 872714-50-6)

The compound 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester (CAS: 872714-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthesis, applications, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the role of 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester as a key precursor in the development of novel quinoline-based therapeutics. Quinoline derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The bromo and methoxy substituents on the quinoline core of this compound enhance its reactivity, making it a valuable building block for further chemical modifications.

One of the most notable advancements in the utilization of this compound is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, particularly cancers. Researchers have successfully employed 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester to develop potent and selective kinase inhibitors, demonstrating promising results in preclinical models. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has been particularly advantageous in this context.

In addition to its role in kinase inhibitor development, recent publications have explored the compound's potential in antimicrobial drug discovery. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of quinoline derivatives using 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester as a starting material. These derivatives exhibited significant activity against drug-resistant bacterial strains, suggesting their potential as next-generation antibiotics.

Mechanistic studies have also shed light on the compound's interactions with biological targets. Computational modeling and X-ray crystallography have revealed that the bromo and methoxy groups contribute to the compound's binding affinity and selectivity. These insights are invaluable for the rational design of new derivatives with improved pharmacological properties.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. For instance, a study in Organic Process Research & Development demonstrated the efficacy of microwave-assisted synthesis in reducing reaction times and enhancing efficiency.

In conclusion, 4-Bromo-6-methoxyquinoline-3-carboxylic acid ethyl ester (CAS: 872714-50-6) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the importance of ongoing research. Future studies are expected to further explore its applications, particularly in the development of targeted therapies for complex diseases.